1,2,3-Propanetricarboxylic acid, 2-hydroxy-, indium(3+) salt (3:1)

• CAS RN: 4194-69-8
• Molecular Formula: C6H5InO7
• Molecular Weight: 303.92 g/mol
• IUPAC Name: 2-hydroxypropane-1,2,3-tricarboxylate;indium(3+)
• InChI: InChI=1S/C6H8O7.In/c7-3(8)1-6(13,5(11)12)2-4(9)10;/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);/q;+3/p-3
• InChI Key: VSEUCCPAJZHJSX-UHFFFAOYSA-K
• Canonical SMILES: C(C(=O)[O-])C(CC(=O)[O-])(C(=O)[O-])O.[In+3]

Description

1,2,3-Propanetricarboxylic acid, 2-hydroxy-, indium(3+) salt (3:1) is a useful research compound. Its molecular formula is C6H5InO7 and its molecular weight is 303.92 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Indium foil (226.3 mg) is dissolved in HCl and diluted with H2O to give 1.97×103 mol per 100 ml in 0.6 N HCl. Indium citrate solution is prepared by mixing 5 ul of 1.97×10-2M InCl3 (9.85×10-8 mol) with 94 ul of 0.1M ammonium citrate, pH 5.58 to give 9.85×10-4M indium citrate after addition of 1 ul of 111In (13 uCi) in 0.1M ammonium citrate.